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Compound of Interest

Compound Name: 4-Methoxy-5-methylpyrimidine

CAS No.: 17758-12-2

Cat. No.: B096741

Get Quote

Executive Summary & Core Directive
This guide provides a standardized, self-validating protocol for the disposal of 4-Methoxy-5-
methylpyrimidine. Unlike common solvents, pyrimidine derivatives possess biological activity

potential and nitrogen-rich heterocycles that require specific destruction methods to prevent

environmental persistence.

The Core Directive: Treat this compound as a Non-Halogenated Organic Hazardous Waste.

Complete thermal destruction (incineration) is the only acceptable disposal endpoint. Do not

discharge into municipal water systems or trash, regardless of concentration.

Hazard Profile & Waste Characterization
To ensure scientific integrity, we must first understand the physicochemical properties driving

our disposal strategy.
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Property Specification

Chemical Name 4-Methoxy-5-methylpyrimidine

CAS Number 14301-36-1

Molecular Formula C₆H₈N₂O

Physical State Solid (Crystalline powder)

Solubility
Soluble in organic solvents (DCM, MeOH);

Moderate water solubility

GHS Hazard Classification (The "Why")
Based on structural analogs and Safety Data Sheet (SDS) aggregation, this compound

presents specific risks that dictate handling:

Skin/Eye Irritation (Category 2): Requires contact isolation (Gloves/Goggles).

Respiratory Irritation (Category 3): Dust generation must be minimized during transfer to

waste containers.[1][2]

Combustibility: As an organic heterocycle, it contributes to fuel load. While not a "Flammable

Solid" (Class 4.1) by default, it is Ignitable when dissolved in organic solvents (RCRA Code

D001).[3]

Pre-Disposal: Segregation & Compatibility
Effective disposal starts at the bench. You must segregate this waste stream to prevent

dangerous cross-reactivity.

The Segregation Logic
Nitrogen Content: Pyrimidines are nitrogen-rich. NEVER mix with strong oxidizers (e.g., Nitric

Acid, Peroxides). This can lead to rapid exothermic reactions or the generation of toxic

nitrogen oxides (NOx).
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Halogen Status: This molecule contains Carbon, Hydrogen, Nitrogen, and Oxygen. It

contains NO Halogens (F, Cl, Br, I).

Action: Dispose of in the Non-Halogenated waste stream. This is critical because

halogenated waste requires higher temperature incineration and scrubbing, which is more

expensive and operationally distinct.

Operational Disposal Workflow
This workflow is designed to be a self-validating system. If you cannot check a box (e.g., "Is the

container compatible?"), the process must halt.

Step-by-Step Protocol
Phase 1: Waste Generation & Collection

Determine State:

Solid Waste: If the compound is pure or in filter cake form, place it in a wide-mouth HDPE

(High-Density Polyethylene) jar.

Liquid Waste: If dissolved in a solvent (e.g., Methanol), use a standard solvent safety can

or glass bottle.

Labeling:

Apply a hazardous waste label immediately upon the first drop of waste entering the

container.

Mandatory Fields:

Constituents: "4-Methoxy-5-methylpyrimidine" (Do not use abbreviations).

Hazard Checkbox: "Irritant" and "Flammable" (if in solvent).

Phase 2: Satellite Accumulation Area (SAA) Management
Secondary Containment: Place the waste container in a secondary tray capable of holding

110% of the container's volume.
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Headspace: Leave at least 10% headspace in liquid containers to allow for thermal

expansion.

Closure: Cap must be tightly closed when not actively adding waste.

Phase 3: Final Handoff
Inspection: Verify the container is not bulging (pressure buildup) or degrading.

Transfer: Move to the Central Accumulation Area (CAA) for pickup by your licensed EHS

contractor.

Destruction: The contractor will route this to a High-BTU Incinerator for thermal oxidation.

Visualizing the Decision Logic
The following diagram illustrates the critical decision nodes for disposing of 4-Methoxy-5-
methylpyrimidine.
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Waste Generation:
4-Methoxy-5-methylpyrimidine

Determine Physical State

Pure Solid / Filter Cake

 Solid

Dissolved in Solvent

 Solution

Container: Wide-Mouth HDPE
Label: Toxic/Irritant Solid

Identify Solvent Type

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

 No Halogens

Halogenated Solvent
(e.g., DCM, Chloroform)

 Contains Halogens

Container: Safety Can/Glass
Stream: Non-Halogenated Organic

Container: Safety Can/Glass
Stream: Halogenated Organic

Final Disposal:
High-BTU Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and containerization of 4-Methoxy-5-
methylpyrimidine waste.

Emergency Contingencies
Even with perfect protocols, accidents happen. Here is your immediate response plan.

Scenario Immediate Action Cleanup Protocol

Solid Spill
Evacuate immediate area if

dust is visible. Don N95 mask.

Dry Sweep: Gently sweep into

a dustpan. Do not use

compressed air. Place in a

bag, label as hazardous waste.

Wipe area with wet paper

towels.

Liquid Spill

Extinguish ignition sources.

Ventilate area.[1][2][4][5][6][7]

[8]

Absorb: Use vermiculite or spill

pads. Do not use sawdust

(combustible). Place soaked

materials in a sealed bucket.

Skin Contact
Remove contaminated

clothing.[1][2][5][6][7][8]

Wash with soap and water for

15 minutes.[2] Seek medical

attention if irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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